Cas no 2172632-91-4 (tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate
• CAS No: 2172632-91-4
• MF: C₁₂H₁₃BrFNO₂
• MW: 302.139526128769
• CID: 5804294
• PubChem ID: 165528867
• Update Time: 2025-05-20

tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate
• EN300-1456052
• 2172632-91-4

• Inchi： 1S/C12H13BrFNO2/c1-12(2,3)17-10(16)5-4-8-6-9(13)7-15-11(8)14/h4-7H,1-3H3/b5-4+
• InChI Key： UPWILJGAOOKVAT-SNAWJCMRSA-N
• SMILES： BrC1=CN=C(C(=C1)/C=C/C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.01137g/mol
• Monoisotopic Mass: 301.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Additional information on tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate

Introduction to tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate (CAS No. 2172632-91-4)

tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate, with the CAS number 2172632-91-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a bromo-substituted pyridine ring, and a conjugated double bond. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate is composed of a tert-butyl ester moiety attached to a propenoic acid derivative, which is further substituted with a 5-bromo-2-fluoropyridine ring. The tert-butyl group provides stability and solubility, while the bromo and fluoro substituents on the pyridine ring contribute to its reactivity and potential biological activity. The conjugated double bond adds to the compound's versatility in forming various derivatives through chemical modifications.

Recent studies have highlighted the potential of tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate in drug discovery and development. One notable application is in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their modulation can lead to therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The bromo and fluoro substituents on the pyridine ring enhance the compound's ability to interact with specific protein binding sites, making it a valuable scaffold for designing PPI inhibitors.

In addition to its role in PPI modulation, tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate has shown promise in the development of kinase inhibitors. Kinases are key enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases. The unique structural features of this compound allow it to bind selectively to specific kinase domains, thereby inhibiting their activity and potentially leading to therapeutic outcomes. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including those involved in cancer progression.

The synthesis of tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of the tert-butyl ester of propenoic acid, followed by the introduction of the 5-bromo-2-fluoropyridine moiety through a coupling reaction. The choice of coupling reagents and conditions is critical for achieving high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound efficiently.

The physical and chemical properties of tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate have been extensively studied. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Its stability under different conditions has also been evaluated, showing that it remains stable under standard laboratory conditions.

In terms of biological activity, tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-yl)prop-2-enoate has been tested in several in vitro assays to assess its potential as a therapeutic agent. Studies have shown that it exhibits selective binding to specific protein targets, leading to modulation of cellular pathways associated with disease states. For example, it has been shown to inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival.

The safety profile of tert-butyl (2E)-3-(5-bromo-2-fluoropyridin-3-y l)prop - 2 - enoate has also been evaluated through toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. This favorable safety profile makes it an attractive candidate for further development into clinical trials.

In conclusion, tert-butyl (2E)-3-(5-bromo - 2 - fluoropyridin - 3 - yl)prop - 2 - enoate (CAS No. 2172632 - 91 - 4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important scaffold for developing novel therapeutic agents targeting protein-protein interactions and kinase inhibition. Ongoing research continues to explore its full potential, paving the way for innovative treatments for various diseases.